Cas no 1009729-55-8 (4-(methylsulfanyl)-2-[3-(trifluoromethyl)benzenesulfonamido]butanoic acid)
4-(methylsulfanyl)-2-[3-(trifluoromethyl)benzenesulfonamido]butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- S-Methyl-N-[3-(trifluoromethyl)phenylsulfonyl]-DL-homocysteine
- ((3-(Trifluoromethyl)phenyl)sulfonyl)methionine
- 4-(methylsulfanyl)-2-[3-(trifluoromethyl)benzenesulfonamido]butanoic acid
- MFCD03619042
- SR-01000112800-1
- methyl-N-{[3-(trifluoromethyl)phenyl]sulfonyl}homocysteine
- AS-871/41286956
- S-Methyl-N-[3-(trifluoroMethyl)phenylsulfonyl]hoMocysteine
- 4-(methylsulfanyl)-2-[3-(trifluoromethyl)benzenesulfonamido]butanoicacid
- STL307365
- SR-01000112800
- 1009729-55-8
- 4-Methylsulfanyl-2-(3-trifluoromethyl-benzenesulfonylamino)-butyric acid
- F1408-0292
- EN300-04194
- AKOS000122576
- 4-methylsulfanyl-2-[[3-(trifluoromethyl)phenyl]sulfonylamino]butanoic Acid
- N-{[3-(trifluoromethyl)phenyl]sulfonyl}methionine
- Z45637283
- AKOS016055063
- G29674
- S-Methyl-N-[3-(trifluoroMethyl)phenylsulfonyl]hoMocysteine, 96%
- S-Methyl-N-[3-(trifluoroMethyl)phenylsulfonyl]-DL-hoMocysteine, 96%
- JQB72955
-
- MDL: MFCD03619042
- Inchi: 1S/C12H14F3NO4S2/c1-21-6-5-10(11(17)18)16-22(19,20)9-4-2-3-8(7-9)12(13,14)15/h2-4,7,10,16H,5-6H2,1H3,(H,17,18)
- InChI Key: BGORJJLXLJKFMJ-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C(C(F)(F)F)C=1)(NC(C(=O)O)CCSC)(=O)=O
Computed Properties
- Exact Mass: 357.03163476g/mol
- Monoisotopic Mass: 357.03163476g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 8
- Complexity: 476
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 117Ų
Experimental Properties
- Melting Point: 107-108℃
4-(methylsulfanyl)-2-[3-(trifluoromethyl)benzenesulfonamido]butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H33506-250mg |
S-Methyl-N-[3-(trifluoromethyl)phenylsulfonyl]-DL-homocysteine, 96% |
1009729-55-8 | 96% | 250mg |
¥1192.00 | 2023-02-24 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H33506-1g |
S-Methyl-N-[3-(trifluoromethyl)phenylsulfonyl]-DL-homocysteine, 96% |
1009729-55-8 | 96% | 1g |
¥3295.00 | 2023-02-24 | |
| abcr | AB349601-1 g |
S-Methyl-N-[3-(trifluoromethyl)phenylsulfonyl]-DL-homocysteine, 96%; . |
1009729-55-8 | 96% | 1g |
€76.40 | 2022-06-10 | |
| TRC | T792110-25mg |
((3-(Trifluoromethyl)phenyl)sulfonyl)methionine |
1009729-55-8 | 25mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T792110-50mg |
((3-(Trifluoromethyl)phenyl)sulfonyl)methionine |
1009729-55-8 | 50mg |
$ 65.00 | 2022-06-02 | ||
| TRC | T792110-250mg |
((3-(Trifluoromethyl)phenyl)sulfonyl)methionine |
1009729-55-8 | 250mg |
$ 185.00 | 2022-06-02 | ||
| Enamine | EN300-04194-0.05g |
4-(methylsulfanyl)-2-[3-(trifluoromethyl)benzenesulfonamido]butanoic acid |
1009729-55-8 | 95% | 0.05g |
$25.0 | 2023-10-28 | |
| Enamine | EN300-04194-0.1g |
4-(methylsulfanyl)-2-[3-(trifluoromethyl)benzenesulfonamido]butanoic acid |
1009729-55-8 | 95% | 0.1g |
$38.0 | 2023-10-28 | |
| Enamine | EN300-04194-0.25g |
4-(methylsulfanyl)-2-[3-(trifluoromethyl)benzenesulfonamido]butanoic acid |
1009729-55-8 | 95% | 0.25g |
$54.0 | 2023-10-28 | |
| Enamine | EN300-04194-0.5g |
4-(methylsulfanyl)-2-[3-(trifluoromethyl)benzenesulfonamido]butanoic acid |
1009729-55-8 | 95% | 0.5g |
$84.0 | 2023-10-28 |
4-(methylsulfanyl)-2-[3-(trifluoromethyl)benzenesulfonamido]butanoic acid Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on 4-(methylsulfanyl)-2-[3-(trifluoromethyl)benzenesulfonamido]butanoic acid
4-(Methylsulfanyl)-2-[3-(Trifluoromethyl)benzenesulfonamido]butanoic Acid: A Comprehensive Overview
4-(Methylsulfanyl)-2-[3-(trifluoromethyl)benzenesulfonamido]butanoic acid (CAS No. 1009729-55-8) is a multifaceted compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential therapeutic properties and biological activities. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.
The chemical structure of 4-(methylsulfanyl)-2-[3-(trifluoromethyl)benzenesulfonamido]butanoic acid is notable for its combination of a sulfonamide group and a trifluoromethyl substituent. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The sulfonamide moiety is known for its ability to form hydrogen bonds, which can enhance the compound's binding affinity to various biological targets. The trifluoromethyl group, on the other hand, contributes to the molecule's lipophilicity and metabolic stability, making it an attractive candidate for drug development.
Several synthetic routes have been reported for the preparation of 4-(methylsulfanyl)-2-[3-(trifluoromethyl)benzenesulfonamido]butanoic acid. One common approach involves the reaction of 3-(trifluoromethyl)benzenesulfonyl chloride with an appropriate amine derivative, followed by esterification and subsequent hydrolysis to yield the final carboxylic acid product. This method is widely used due to its high yield and reproducibility. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic methods, such as those utilizing catalytic systems and microwave-assisted reactions.
In terms of biological activities, 4-(methylsulfanyl)-2-[3-(trifluoromethyl)benzenesulfonamido]butanoic acid has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways, making it a candidate for the treatment of inflammatory diseases. Additionally, studies have explored its anticancer properties, with some reports indicating that it can induce apoptosis in certain cancer cell lines. These findings highlight the compound's versatility and potential for therapeutic applications.
The pharmacokinetic properties of 4-(methylsulfanyl)-2-[3-(trifluoromethyl)benzenesulfonamido]butanoic acid have also been investigated. Its lipophilicity and metabolic stability contribute to favorable absorption and distribution profiles in vivo. However, further studies are needed to optimize its bioavailability and reduce potential side effects. Preclinical trials have shown that the compound exhibits good oral bioavailability and a reasonable half-life, which are crucial factors for its development as a therapeutic agent.
Recent research has also focused on the mechanism of action of 4-(methylsulfanyl)-2-[3-(trifluoromethyl)benzenesulfonamido]butanoic acid. Studies using molecular docking simulations have provided insights into its binding interactions with target proteins. For example, it has been shown to bind selectively to certain kinases involved in signal transduction pathways, thereby modulating cellular responses. These findings not only enhance our understanding of the compound's biological activity but also provide a basis for rational drug design.
In conclusion, 4-(methylsulfanyl)-2-[3-(trifluoromethyl)benzenesulfonamido]butanoic acid (CAS No. 1009729-55-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new aspects of its mechanism of action and potential clinical applications, contributing to the advancement of drug discovery and development in this field.
1009729-55-8 (4-(methylsulfanyl)-2-[3-(trifluoromethyl)benzenesulfonamido]butanoic acid) Related Products
- 80-30-8(N-Cyclohexyl-4-methylbenzenesulfonamide)
- 92198-73-7((1-Tosylpyrrolidine-2,5-diyl)dimethanol)
- 80745-10-4(H-Arg(Mtr)-OH H2O)
- 4353-32-6(H-Arg(Tos)-OH)
- 4816-80-2(N-Tosyl-L-glutamic Acid)
- 13505-32-3(N-(p-Toluenesulfonyl)-L-phenylalanine)
- 1080-44-0(N-p-Tosylglycine)
- 93725-00-9(Diethyl1-tosylpyrrolidine-2,5-dicarboxylate)
- 1159-15-5(Tosyl-L-arginine)
- 2645-02-5(Methyl2-(4-methylphenylsulfonamido)acetate)